Cas no 1396683-94-5 (2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396683-94-5
• MF: C₁₆H₁₂F₄N₆O₃S
• MW: 444.363494873047
• CID: 5886989
• PubChem ID: 71792385
• Update Time: 2025-05-19

2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024542486
• 2-[4-(3-fluorobenzenesulfonamido)phenyl]-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-(3-fluorophenylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide
• F6242-2531
• 1396683-94-5
• VU0539793-1
• 2-[4-[(3-fluorophenyl)sulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)tetrazole-5-carboxamide

• Inchi： 1S/C16H12F4N6O3S/c17-10-2-1-3-13(8-10)30(28,29)24-11-4-6-12(7-5-11)26-23-14(22-25-26)15(27)21-9-16(18,19)20/h1-8,24H,9H2,(H,21,27)
• InChI Key： UNOCTOQAXPFHDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NC1C=CC(=CC=1)N1N=NC(C(NCC(F)(F)F)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 444.06277209g/mol
• Monoisotopic Mass: 444.06277209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Additional information on 2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Compound CAS No. 1396683-94-5: A Comprehensive Overview

The compound with CAS No. 1396683-94-5, known as 2-4-(3-fluorobenzenesulfonamido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tetrazole ring, a benzenesulfonamide group, and a trifluoroethyl substituent. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and selective functional group transformations. The tetrazole ring is a key structural element in this molecule, known for its stability and ability to participate in various chemical reactions. The presence of the trifluoroethyl group introduces additional electronic effects, enhancing the molecule's reactivity and selectivity in specific chemical environments.

One of the most notable applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits promising activity in inhibiting certain enzymatic pathways, making it a candidate for drug development programs targeting diseases such as cancer and inflammatory disorders. The benzenesulfonamide group plays a crucial role in modulating the molecule's bioavailability and pharmacokinetic properties.

In terms of physical properties, this compound demonstrates a high degree of thermal stability and solubility in organic solvents. These characteristics make it suitable for use in various industrial processes, including catalytic reactions and material synthesis. Additionally, its electronic structure has been studied extensively using computational chemistry methods, providing insights into its reactivity and potential for further functionalization.

Recent research has also explored the environmental impact of this compound. Studies indicate that it undergoes efficient biodegradation under specific conditions, reducing its ecological footprint. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 1396683-94-5 represents a cutting-edge advancement in chemical synthesis and application development. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.